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Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Ceftriaxone

sodium solutions in cell culture experiments, ensuring reproducibility and accuracy in research

settings.

Ceftriaxone sodium is a third-generation cephalosporin antibiotic with a broad spectrum of

activity against many gram-positive and gram-negative bacteria.[1][2] Its primary mechanism of

action involves the inhibition of bacterial cell wall synthesis.[2][3][4] While its primary use is as

an antibacterial agent, its effects on mammalian cells are an important consideration in cell

culture experiments, especially at high concentrations.[5]

Data Presentation: Physicochemical Properties and
Stability
The following tables summarize the key quantitative data for the preparation and storage of

Ceftriaxone sodium solutions.
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Table 1: Solubility of Ceftriaxone Sodium

Solvent Solubility Reference(s)

Water Readily soluble, ≥ 40 mg/mL [6][7]

Phosphate-Buffered Saline

(PBS), pH 7.2
Approx. 10 mg/mL [8]

Methanol Sparingly soluble [7]

Ethanol Very slightly soluble [7]

DMSO 50 mg/mL (with sonication) [6]

Formamide Soluble [9]

Acetone Sparingly soluble [9]

N,N-Dimethylformamide Soluble [9]

Table 2: Stability of Ceftriaxone Sodium Solutions
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Solvent/Diluen
t

Concentration(
s)

Storage
Temperature

Stability
Duration

Reference(s)

Sterile Water 100 mg/mL
25°C (Room

Temp)
Up to 3 days [10]

100 mg/mL 4°C Up to 10 days [10]

5% Dextrose
10 mg/mL, 50

mg/mL
5°C

Dependent on

conc.
[11]

100 mg/mL
25°C (Room

Temp)
Up to 3 days [10]

100 mg/mL 4°C Up to 10 days [10]

250 mg/mL
25°C (Room

Temp)

Less than 24

hours
[10]

250 mg/mL 4°C Up to 3 days [10]

0.9% NaCl
10 mg/mL, 50

mg/mL
5°C

Dependent on

conc.
[11]

Polypropylene

Syringes
Not Specified -20°C Stable [12]

Not Specified 4°C Stable [12]

Not Specified 20°C Stable [12]

Note: The color of Ceftriaxone sodium solutions can range from light yellow to amber,

depending on the storage duration, concentration, and diluent used.[7] For cell culture

applications, it is recommended to use freshly prepared solutions or solutions stored under

validated conditions for short periods. It is also important to note that Ceftriaxone sodium

should not be mixed with calcium-containing solutions as it may lead to precipitation.[1][13][14]

Table 3: Reported Cytotoxicity of Ceftriaxone in Human Bone Progenitor Cells
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Exposure Time Effect
Ceftriaxone
Concentration

Reference(s)

24h and 48h Cytotoxic effect > 15,000 mg/L [5]

10 days Subtoxic effects > 500 mg/L [5]

28 days
Negative effect on in

vitro mineralization
> 250 mg/L [5]

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Ceftriaxone
Sodium Stock Solution
This protocol describes the preparation of a concentrated stock solution of Ceftriaxone sodium

that can be further diluted to the desired working concentration in cell culture medium.

Materials:

Ceftriaxone sodium powder (sterile)

Sterile, nuclease-free water for injection or cell culture grade water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

0.22 µm sterile syringe filter

Sterile syringes

Laminar flow hood or biological safety cabinet

Vortex mixer

Procedure:
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Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood or

biological safety cabinet to prevent contamination.

Weighing: Accurately weigh the desired amount of Ceftriaxone sodium powder. For example,

to prepare 10 mL of a 100 mg/mL solution, weigh 1 g of the powder.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add a small volume of sterile water (e.g., 5 mL for a final volume of 10 mL) to the tube.

Gently swirl or vortex at a low speed to dissolve the powder. Ceftriaxone sodium is readily

soluble in water.[7]

Volume Adjustment: Once the powder is completely dissolved, add sterile water to reach the

final desired volume (e.g., 10 mL).

Sterile Filtration:

Draw the Ceftriaxone sodium solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step is crucial to ensure the sterility

of the stock solution for cell culture use.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes.

Label the aliquots clearly with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C for long-term storage. Based on stability data, frozen solutions

are stable for extended periods.[11][12] Avoid repeated freeze-thaw cycles. For short-term

storage, aliquots can be kept at 4°C for up to 10 days.[10]
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Visualizations
Diagram 1: Experimental Workflow for Ceftriaxone
Sodium Solution Preparation
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Caption: Workflow for preparing sterile Ceftriaxone sodium solutions.
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Diagram 2: Mechanism of Action of Ceftriaxone
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Caption: Ceftriaxone's inhibition of bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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